Cas no 72617-53-9 (1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide)

1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide structure
72617-53-9 structure
Product Name:1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide
CAS No:72617-53-9
MF:C14H22BrNO2
MW:316.233983516693
CID:543656
PubChem ID:71404383
Update Time:2025-04-19

1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide
    • 4-(4-formylphenoxy)butyl-trimethylazanium,bromide
    • DTXSID00825235
    • 72617-53-9
    • 4-(4-Formylphenoxy)-N,N,N-trimethylbutan-1-aminium bromide
    • Inchi: 1S/C14H22NO2.BrH/c1-15(2,3)10-4-5-11-17-14-8-6-13(12-16)7-9-14;/h6-9,12H,4-5,10-11H2,1-3H3;1H/q+1;/p-1
    • InChI Key: MDQVNNAMTYLHGF-UHFFFAOYSA-M
    • SMILES: [Br-].O(C1C=CC(C=O)=CC=1)CCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 292.9112
  • Monoisotopic Mass: 315.08339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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